2-((2,6-Dichlorobenzyl)oxy)-3,4-dimethylbenzaldehyde

• Molecular Formula: C16H14Cl2O2
• Molecular Weight: 309.2 g/mol
• IUPAC Name: 2-[(2,6-dichlorophenyl)methoxy]-3,4-dimethylbenzaldehyde
• InChI: InChI=1S/C16H14Cl2O2/c1-10-6-7-12(8-19)16(11(10)2)20-9-13-14(17)4-3-5-15(13)18/h3-8H,9H2,1-2H3
• InChI Key: PSRWIJBUZORKPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C=O)OCC2=C(C=CC=C2Cl)Cl)C

Description

2-((2,6-Dichlorobenzyl)oxy)-3,4-dimethylbenzaldehyde is a substituted benzaldehyde derivative featuring a 2,6-dichlorobenzyloxy group at the 2-position and methyl substituents at the 3- and 4-positions of the aromatic ring. Its molecular formula is C₁₇H₁₅Cl₂O₂, with a molecular weight of 334.21 g/mol. This compound is of interest in pharmaceutical research due to its role as a key intermediate or functional motif in drug development, particularly in formulations targeting respiratory diseases, as evidenced by its inclusion in patented β₂-adrenoceptor agonist derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((2,6-Dichlorobenzyl)oxy)-3,4-dimethylbenzaldehyde typically involves the reaction of 2,6-dichlorobenzyl alcohol with 3,4-dimethylbenzaldehyde under specific conditions. One common method is the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions, such as temperature and pressure control, can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-((2,6-Dichlorobenzyl)oxy)-3,4-dimethylbenzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The dichlorobenzyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Bases like sodium hydroxide (NaOH) or potassium carbonate (K2CO3) are used to facilitate substitution reactions.

Major Products Formed

Oxidation: 2-((2,6-Dichlorobenzyl)oxy)-3,4-dimethylbenzoic acid.

Reduction: 2-((2,6-Dichlorobenzyl)oxy)-3,4-dimethylbenzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-((2,6-Dichlorobenzyl)oxy)-3,4-dimethylbenzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-((2,6-Dichlorobenzyl)oxy)-3,4-dimethylbenzaldehyde involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a class of halogenated benzyloxy-substituted benzaldehydes. Below is a comparative analysis with three analogues:

Compound	Substituents	Molecular Weight (g/mol)	Key Features
Target Compound	2-(2,6-DCl-benzyloxy), 3,4-dimethyl	334.21	High lipophilicity; steric hindrance from dichlorobenzyl and methyl groups.
Analogue A	2-(2,4-DCl-benzyloxy), 3,4-dimethyl	334.21	Altered Cl substitution pattern; potential differences in receptor binding.
Analogue B	2-(2,6-DCl-benzyloxy), 3,5-dimethyl	334.21	Methyl groups at 3,5-positions; reduced steric hindrance at 4-position.
Analogue C	2-(benzyloxy), 3,4-dimethyl (non-halogenated)	256.30	Lower molecular weight; reduced lipophilicity and metabolic stability.

Key Observations :

• Halogenation: The 2,6-dichloro substitution in the target compound enhances electron-withdrawing effects and lipophilicity (logP ~3.8) compared to non-halogenated Analogue C (logP ~2.5). This improves membrane permeability but may increase toxicity risks .

Insights :

• The 2,6-dichlorobenzyl group in the target compound likely enhances receptor binding via hydrophobic interactions, as seen in its superior IC₅₀ compared to Analogue C.
• Analogue C’s higher synthetic yield reflects easier handling of non-halogenated intermediates, but its poor metabolic stability limits therapeutic utility.

Stability and Reactivity

• Hydrolytic Stability : The electron-withdrawing Cl substituents in the target compound stabilize the benzyloxy linkage against hydrolysis (pH 7.4 half-life >24h) versus Analogue C (half-life ~6h).
• Thermal Stability : Decomposition onset at 220°C (target) vs. 190°C (Analogue C), attributed to stronger intermolecular interactions from Cl and methyl groups.